Cas no 1807415-05-9 (3-Methyl-5-(3-oxopropyl)cinnamic acid)

• Product Name: 3-Methyl-5-(3-oxopropyl)cinnamic acid
• CAS No: 1807415-05-9
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5000449
• Update Time: 2025-05-27

3-Methyl-5-(3-oxopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(3-oxopropyl)cinnamic acid

• Inchi： 1S/C13H14O3/c1-10-7-11(3-2-6-14)9-12(8-10)4-5-13(15)16/h4-9H,2-3H2,1H3,(H,15,16)/b5-4+
• InChI Key： GLUSVYTYWJSCOP-SNAWJCMRSA-N
• SMILES： O=CCCC1C=C(/C=C/C(=O)O)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4

Additional information on 3-Methyl-5-(3-oxopropyl)cinnamic acid

Recent Advances in the Study of 3-Methyl-5-(3-oxopropyl)cinnamic Acid (CAS: 1807415-05-9)

In recent years, the compound 3-Methyl-5-(3-oxopropyl)cinnamic acid (CAS: 1807415-05-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The growing body of literature underscores its relevance in drug discovery and development, particularly in the context of anti-inflammatory and anticancer activities. This research briefing aims to synthesize the latest findings on this compound, providing a comprehensive overview of its biological activities, mechanisms of action, and potential clinical applications.

The structural uniqueness of 3-Methyl-5-(3-oxopropyl)cinnamic acid lies in its cinnamic acid backbone, which is modified with a methyl group at the 3-position and a 3-oxopropyl side chain at the 5-position. These modifications confer distinct physicochemical properties, enhancing its bioavailability and interaction with biological targets. Recent studies have focused on elucidating the molecular mechanisms underlying its pharmacological effects, leveraging advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling. These efforts have provided valuable insights into the compound's binding affinity and selectivity toward specific protein targets.

One of the most notable findings in recent research is the compound's potent anti-inflammatory activity. In vitro and in vivo studies have demonstrated that 3-Methyl-5-(3-oxopropyl)cinnamic acid effectively inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs with fewer side effects compared to existing therapeutics. Moreover, its ability to modulate oxidative stress pathways further highlights its therapeutic versatility.

In the realm of oncology, 3-Methyl-5-(3-oxopropyl)cinnamic acid has exhibited promising anticancer properties. Preclinical studies have revealed its capacity to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase-dependent apoptotic pathways. Additionally, synergistic effects have been observed when combined with standard chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment regimens.

Despite these encouraging findings, challenges remain in translating the preclinical success of 3-Methyl-5-(3-oxopropyl)cinnamic acid into clinical applications. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed through further research. Recent advancements in drug delivery systems, including nanoparticle-based carriers, offer potential solutions to these challenges. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles and realizing the full therapeutic potential of this compound.

In conclusion, 3-Methyl-5-(3-oxopropyl)cinnamic acid (CAS: 1807415-05-9) represents a promising candidate for drug development, with demonstrated efficacy in anti-inflammatory and anticancer applications. The ongoing research efforts underscore the importance of this compound in advancing our understanding of disease mechanisms and therapeutic interventions. Future studies should focus on optimizing its pharmacological properties and exploring its potential in other therapeutic areas, paving the way for its eventual clinical translation.